N-Ethyl-4-hydroxypiperidine

• IUPAC Name: 1-ethylpiperidin-4-ol
• InChI: InChI=1S/C7H15NO/c1-2-8-5-3-7(9)4-6-8/h7,9H,2-6H2,1H3
• InChI Key: AHOJTPZHHMJMCW-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)O
• Molecular Formula: C7H15NO
• DSSTOX Substance ID: DTXSID00188670
• Molecular Weight: 129.20 g/mol
• CAS RN: 3518-83-0

Description

N-Ethyl-4-hydroxypiperidine is a chemical compound with the formula C₇H₁₅NO. It is also known as 1-Ethyl-4-hydroxypiperidine or 1-Ethyl-4-piperidinol.

Synthesis Analysis

While specific synthesis methods for this compound were not found, piperidine derivatives, which this compound is a part of, have been synthesized through various intra- and intermolecular reactions.

Molecular Structure Analysis

The molecular weight of this compound is 129.2001. The IUPAC Standard InChI is InChI=1S/C7H15NO/c1-2-8-5-3-7(9)4-6-8/h7,9H,2-6H2,1H3.

Chemical Reactions Analysis

Piperidines, including this compound, are important synthetic fragments for designing drugs. They undergo various intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Physical And Chemical Properties Analysis

This compound is a colorless to pale-yellow to yellow liquid.

Scientific Research Applications

Stereodivergent Synthesis

A stereodivergent approach towards functionalized 4-hydroxypiperidines was developed, involving biocatalytic generation of enantiopure starting materials and subsequent functionalization via N-acyliminium ion-mediated CC-bond formation (Vink et al., 2002). This method allows for the preparation of both diastereomeric forms of 4-hydroxypiperidines, highlighting its flexibility and efficiency in producing stereochemically complex structures.

Aza-Prins-Cyclization

The synthesis of 4-hydroxypiperidines via aza-Prins-cyclization was achieved with high selectivity and good yields using 10 mol% phosphomolybdic acid under mild conditions (Yadav et al., 2009). This represents the first report of preparing 4-hydroxypiperidines through this cyclization process, offering a novel pathway for the synthesis of these compounds.

Catalytic Reductive Aldol Cyclization

A Cu(I)-catalyzed reductive aldol cyclization process was developed for the synthesis of 4-hydroxypiperidin-2-ones, achieving high diastereoselectivity (Lam et al., 2005). This method, used in combination with proline-catalyzed asymmetric Mannich reactions, enables the enantioselective synthesis of highly functionalized piperidin-2-ones and hydroxylated piperidines, highlighting its utility in complex molecule construction.

Ligands for Copper-Catalyzed N-Arylation

A family of 4-hydroxypiperidines served as efficient ligands for copper-catalyzed Ullmann coupling reactions (Patil et al., 2015). These ligands, in combination with CuI, catalyzed the synthesis of a wide range of N-arylated compounds in moderate to excellent yields, demonstrating their potential in facilitating important coupling reactions.

Practical Biocatalytic Processes

A practical biocatalytic process was developed for the synthesis of (S)-N-Boc-3-hydroxypiperidine, an important chiral intermediate for anticancer drug synthesis. This process utilized an NADPH-dependent reductase from Saccharomyces cerevisiae, showing great potential for industrial application due to its high yield, enantioselectivity, and efficiency (Chen et al., 2017).

Safety and Hazards

N-Ethyl-4-hydroxypiperidine is classified as a hazard under the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes severe skin burns and eye damage, and may cause respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

Piperidine-containing compounds, including N-Ethyl-4-hydroxypiperidine, play a significant role in the pharmaceutical industry. More than 7000 piperidine-related papers were published during the last five years, indicating the ongoing interest and research in this field.

Biochemical Analysis

Biochemical Properties

N-Ethyl-4-hydroxypiperidine plays a significant role in biochemical reactions, particularly in the context of enzyme interactions. This compound is known to interact with enzymes such as cytochrome P450, which is involved in the metabolism of various substances in the body. The interaction between this compound and cytochrome P450 can lead to the modulation of enzyme activity, affecting the metabolic pathways of other compounds. Additionally, this compound can interact with proteins and other biomolecules, influencing their structure and function through hydrogen bonding and hydrophobic interactions .

Cellular Effects

This compound has been shown to affect various types of cells and cellular processes. In particular, it can influence cell signaling pathways, gene expression, and cellular metabolism. For example, this compound can modulate the activity of signaling proteins such as kinases and phosphatases, leading to changes in downstream signaling events. This compound can also affect gene expression by interacting with transcription factors and other regulatory proteins, resulting in altered levels of specific mRNAs and proteins. Furthermore, this compound can impact cellular metabolism by influencing the activity of metabolic enzymes and altering the flux of metabolites through various pathways .

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. This compound can bind to specific biomolecules, such as enzymes and receptors, through hydrogen bonding, hydrophobic interactions, and van der Waals forces. For instance, this compound can inhibit or activate enzymes by binding to their active sites or allosteric sites, leading to changes in enzyme activity. Additionally, this compound can influence gene expression by binding to transcription factors or other regulatory proteins, thereby modulating their activity and the expression of target genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to factors such as stability and degradation. This compound is generally stable under standard laboratory conditions, but it can undergo degradation when exposed to extreme pH, temperature, or light. Long-term studies have shown that this compound can have sustained effects on cellular function, including prolonged modulation of enzyme activity and gene expression. The specific temporal effects can vary depending on the experimental conditions and the biological system being studied .

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. At low doses, this compound may have minimal effects on cellular function and overall physiology. At higher doses, this compound can exhibit more pronounced effects, including potential toxic or adverse effects. For example, high doses of this compound can lead to enzyme inhibition, disruption of cellular signaling pathways, and alterations in gene expression. It is important to carefully determine the appropriate dosage to achieve the desired effects while minimizing potential toxicity .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. This compound can interact with transporters and binding proteins that facilitate its movement across cellular membranes and its localization within specific cellular compartments. The distribution of this compound can affect its activity and function, as well as its interactions with other biomolecules. Studying the transport and distribution of this compound is essential for understanding its cellular effects and potential therapeutic applications .